Cas no 151062-28-1 (scyllo-Inositol,1-amino-1-deoxy-3-O-methyl- (9CI))

• Product Name: scyllo-Inositol,1-amino-1-deoxy-3-O-methyl- (9CI)
• CAS No: 151062-28-1
• MF: C₇H₁₅NO₅
• MW: 193.197702646255
• CID: 157734
• PubChem ID: 127741
• Update Time: 2025-04-19

scyllo-Inositol,1-amino-1-deoxy-3-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• scyllo-Inositol,1-amino-1-deoxy-3-O-methyl- (9CI)
• (1S,2R,3S,4S,5R,6S)-4-amino-6-methoxycyclohexane-1,2,3,5-tetrol
• 1-Amino-1-deoxy-3-O-methylscyllo-Inositol
• 3-O-Methyl-scyllo-inosamine
• 3-O-Msi
• scyllo-Inositol, 1-amino-1-deoxy-3-O-methyl-
• rhizopine
• DTXSID70934161
• A883200
• 4-Amino-6-methoxycyclohexane-1,2,3,5-tetrol
• 151062-28-1

• Inchi： 1S/C7H15NO5/c1-13-7-4(10)2(8)3(9)5(11)6(7)12/h2-7,9-12H,8H2,1H3/t2-,3-,4+,5+,6-,7-/m0/s1
• InChI Key： AKNRSBGAGRXTRP-DBTJYCMPSA-N
• SMILES： O(C)[C@@H]1[C@H]([C@@H]([C@H]([C@@H]([C@H]1O)N)O)O)O

Computed Properties

• Exact Mass: 193.09502258g/mol
• Monoisotopic Mass: 193.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols